Cas no 820101-80-2 (2-Benzothiazolamine, N-(4-chlorophenyl)-7-nitro-)

2-Benzothiazolamine, N-(4-chlorophenyl)-7-nitro- structure
820101-80-2 structure
Product name:2-Benzothiazolamine, N-(4-chlorophenyl)-7-nitro-
CAS No:820101-80-2
MF:C13H8ClN3O2S
MW:305.739520072937
CID:701652
PubChem ID:11208948

2-Benzothiazolamine, N-(4-chlorophenyl)-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine, N-(4-chlorophenyl)-7-nitro-
    • N-(4-chlorophenyl)-7-nitro-1,3-benzothiazol-2-amine
    • 820101-80-2
    • DTXSID90458874
    • Inchi: InChI=1S/C13H8ClN3O2S/c14-8-4-6-9(7-5-8)15-13-16-10-2-1-3-11(17(18)19)12(10)20-13/h1-7H,(H,15,16)
    • InChI Key: NEKGNFRGZRXWIH-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])SC(=N2)NC3=CC=C(C=C3)Cl

Computed Properties

  • Exact Mass: 305.0025754g/mol
  • Monoisotopic Mass: 305.0025754g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 99Ų

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